N-(4-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4OS/c1-12-7-9-14(10-8-12)18-15(22)11-23-17-19-16(20-21-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: CHDHODOILUJRNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NNC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical reactions, utilizing starting materials like acetyl chloride, aromatic aldehydes, and hydrazine hydrate, as demonstrated in the preparation of N-(4H-1,2,4-Triazol-4-yl)acetamide derivatives (Panchal & Patel, 2011). These processes highlight the complexity and the chemical versatility required in synthesizing such compounds, which could be indicative of the methods employed in synthesizing “N-(4-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide”.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is often confirmed using spectroscopic methods such as MS, IR, CHN, and 1H NMR, providing detailed insights into the arrangement of atoms and the chemical bonds within the molecule (Wang, Li, Dong, & Dong, 2010). This fundamental analysis aids in understanding the compound's potential interactions and stability.

Chemical Reactions and Properties

Compounds within this class participate in various chemical reactions, such as condensation with aldehydes or acylation reactions, leading to a wide range of derivatives with diverse properties (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011). These reactions are crucial for modifying the compound's biological activity and solubility.

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are essential for understanding a compound's behavior under different conditions. While specific data on “this compound” is not provided, related compounds' physical properties are usually determined using techniques like X-ray diffraction analysis and melting point determination, providing insights into the compound's stability and suitability for various applications (Nikonov et al., 2016).